Cas no 883143-64-4 ((5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride)

(5-Bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride is a brominated benzofuran derivative with a primary amine functional group, presented as its stable hydrochloride salt. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural features, which include a fused heterocyclic core and a reactive amine moiety. The bromine substituent enhances its utility as a synthetic intermediate for further functionalization via cross-coupling reactions. The hydrochloride salt form improves solubility and handling properties, making it suitable for experimental applications. Its well-defined structure and purity make it a valuable building block for the development of bioactive molecules, particularly in CNS-targeted drug discovery.

(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride structure

883143-64-4 structure

Product Name:(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride

CAS No:883143-64-4

MF:C₉H₁₁BrClNO

MW:264.54674077034

CID:3252456

PubChem ID:82020503

Update Time:2025-06-08

(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-BENZOFURANMETHANAMINE, 5-BROMO-2,3-DIHYDRO-, HYDROCHLORIDE
- (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride
- 883143-64-4
- 816-640-6
- IKB14364
- AKOS022209360
- (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine;hydrochloride
- Z1269117858
- EN300-190229
- starbld0038128
- (5-Bromo-2,3-dihydrobenzofuran-2-yl)methanamine hydrochloride
- Inchi： 1S/C9H10BrNO.ClH/c10-7-1-2-9-6(3-7)4-8(5-11)12-9;/h1-3,8H,4-5,11H2;1H
- InChI Key： FCLSYTHFKCQOEI-UHFFFAOYSA-N
- SMILES： C(C1CC2=CC(Br)=CC=C2O1)N.[H]Cl

Computed Properties

Exact Mass: 262.97125Da
Monoisotopic Mass: 262.97125Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.3Å²

(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-190229-0.05g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	0.05g	$238.0	2023-09-18
Enamine	EN300-190229-0.1g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	0.1g	$355.0	2023-09-18
Enamine	EN300-190229-0.25g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	0.25g	$509.0	2023-09-18
Enamine	EN300-190229-0.5g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	0.5g	$803.0	2023-09-18
Enamine	EN300-190229-1.0g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	1.0g	$1029.0	2023-07-07
Enamine	EN300-190229-2.5g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	2.5g	$2014.0	2023-09-18
Enamine	EN300-190229-5.0g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	5.0g	$2981.0	2023-07-07
Enamine	EN300-190229-10.0g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	10.0g	$4421.0	2023-07-07
Enamine	EN300-190229-1g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	1g	$1029.0	2023-09-18
Enamine	EN300-190229-5g	(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride	883143-64-4	95%	5g	$2981.0	2023-09-18

(5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride Related Literature

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Additional information on (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride

Recent Advances in the Study of (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine Hydrochloride (CAS: 883143-64-4)

The compound (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride (CAS: 883143-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride, highlighting its efficient production via a multi-step process involving bromination and amination reactions. The study emphasized the compound's high purity and yield, making it a viable candidate for further pharmacological evaluation. Additionally, the research team identified its stability under various physiological conditions, a critical factor for its potential use in drug formulations.

Pharmacological investigations have revealed that (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride exhibits notable activity as a serotonin receptor modulator. A recent preclinical study demonstrated its affinity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in treating central nervous system (CNS) disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its CNS-targeted therapeutic potential.

In addition to its CNS applications, (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride has been investigated for its anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a novel anti-inflammatory agent, possibly for conditions like rheumatoid arthritis or inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of (5-bromo-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride as a therapeutic agent. Current research is focused on optimizing its pharmacokinetic profile and minimizing potential off-target effects. Future studies are expected to explore its efficacy in animal models and its potential for clinical translation. Overall, this compound represents a promising avenue for drug discovery, with its multifaceted pharmacological properties warranting further investigation.